3-Methylbut-2-en-1-yl cyanoacetate

• CAS No.: 63389-84-4
• Molecular Formula: C8H11NO2
• Molecular Weight: 153.18 g/mol
• IUPAC Name: 3-methylbut-2-enyl 2-cyanoacetate
• InChI: InChI=1S/C8H11NO2/c1-7(2)4-6-11-8(10)3-5-9/h4H,3,6H2,1-2H3
• InChI Key: LZLSUHMFFPVWGU-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCOC(=O)CC#N)C

Description

3-Methylbut-2-en-1-yl cyanoacetate is a useful research compound. Its molecular formula is C8H11NO2 and its molecular weight is 153.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Cyanoacetic acid (25.9 mmol), 3-methyl-2-butenyl chloride (24.9 mmol), triethylamine (25.7 mmol) and a solvent (30 ml) were placed in a 50-ml flask equipped with a magnetic stirrer and a reflux condenser. The mixture was heated until no more of the title ester was formed. The Table states the solvents, temperatures and heating times used and presents the results. In all cases, the conversion of the 3-methyl-2-butenyl chloride was higher than 85%.